![molecular formula C15H22N2O3S B5138400 N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide](/img/structure/B5138400.png)
N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide, also known as SNC80, is a synthetic opioid compound that has been extensively studied for its potential therapeutic applications. This compound is a highly selective agonist for the delta opioid receptor, which is one of the three major types of opioid receptors in the human body. Delta opioid receptors are primarily located in the brain and spinal cord, and they play a role in pain perception, mood regulation, and addiction.
Mechanism of Action
N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide acts as a highly selective agonist for the delta opioid receptor, which is primarily located in the brain and spinal cord. When this compound binds to the delta opioid receptor, it activates a signaling pathway that leads to the inhibition of pain signals and the release of endogenous opioids, such as enkephalins. This mechanism of action is distinct from that of traditional opioid drugs, which primarily act on the mu opioid receptor and can produce negative side effects such as respiratory depression and physical dependence.
Biochemical and Physiological Effects:
In addition to its analgesic effects, this compound has been shown to have a variety of other biochemical and physiological effects. For example, this compound has been shown to increase levels of the neurotransmitter dopamine in the brain, which may contribute to its potential as a treatment for addiction and mood disorders. Additionally, this compound has been shown to have anti-inflammatory effects, which may be relevant to its potential therapeutic applications in the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One major advantage of N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide as a research tool is its high selectivity for the delta opioid receptor, which allows researchers to study the specific effects of delta opioid receptor activation without interference from other opioid receptors. Additionally, this compound has been shown to have minimal negative side effects in animal studies, which makes it a safer alternative to traditional opioid drugs for use in laboratory experiments. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide and its potential therapeutic applications. One area of interest is the development of new formulations of this compound that improve its solubility and bioavailability, which could make it a more practical drug for clinical use. Additionally, further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound in the treatment of pain, addiction, and mood disorders. Finally, there is a need for more research on the long-term effects of this compound use, particularly in terms of its potential for physical dependence and addiction.
Synthesis Methods
N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One common method involves the reaction of 2,5-dimethylphenylacetic acid with methylsulfonyl chloride to form the corresponding acid chloride, which is then reacted with piperidine to form this compound. This synthesis method has been optimized to produce high yields of pure this compound with minimal side products.
Scientific Research Applications
N-(2,5-dimethylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of pain, addiction, and mood disorders. In animal studies, this compound has been shown to have potent analgesic effects without producing the negative side effects associated with traditional opioid drugs, such as respiratory depression and physical dependence. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for drug addiction.
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-11-4-5-12(2)14(10-11)16-15(18)13-6-8-17(9-7-13)21(3,19)20/h4-5,10,13H,6-9H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIGRHYQOXNPWPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.